Cas no 13781-42-5 (2-Furancarboxylic acid, 5-iodo-, ethyl ester)

• Product Name: 2-Furancarboxylic acid, 5-iodo-, ethyl ester
• CAS No: 13781-42-5
• MF: C₇H₇IO₃
• MW: 266.033154726028
• CID: 1254781
• PubChem ID: 12283712
• Update Time: 2025-04-20

2-Furancarboxylic acid, 5-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-iodo-, ethyl ester
• ethyl 5-iodofuran-2-carboxylate
• SCHEMBL5737862
• DTXSID10484251
• 13781-42-5

• Inchi： 1S/C7H7IO3/c1-2-10-7(9)5-3-4-6(8)11-5/h3-4H,2H2,1H3
• InChI Key： XCJUPFDIIVVJEP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OCC)O1

Computed Properties

• Exact Mass: 265.94351
• Monoisotopic Mass: 265.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44